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Compound of Interest

Compound Name: Dicyclopropylmethanamine

CAS No.: 13375-29-6

Cat. No.: B049678 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling and storage of dicyclopropylmethanamine
(CAS 13375-29-6). This document emphasizes scientific integrity, field-proven insights, and

adherence to established safety protocols to ensure the well-being of laboratory personnel and

the integrity of experimental outcomes.

Understanding Dicyclopropylmethanamine: A
Profile
Dicyclopropylmethanamine is a colorless to pale yellow liquid with a characteristic amine-like

odor.[1] Its unique molecular structure, featuring two cyclopropane rings attached to a

methanamine group, imparts a high degree of molecular rigidity and specific reactivity, making

it a valuable intermediate in pharmaceutical and agrochemical synthesis.[2] However, these

same properties necessitate stringent handling and storage procedures.

The strained three-membered cyclopropane rings are key to its reactivity, predisposing the

molecule to ring-opening reactions under certain conditions.[2] This reactivity, coupled with the

basicity of the amine group, underscores the need for careful consideration of chemical

compatibilities.
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Dicyclopropylmethanamine is classified under the Globally Harmonized System (GHS) with

the following primary hazards:

Flammable Liquid and Vapor (H226)[3]

Harmful if Swallowed (H302)[3]

Causes Severe Skin Burns and Eye Damage (H314)[3]

Causes Serious Eye Damage (H318)[3]

These classifications mandate specific precautions in handling, storage, and emergency

response, which will be detailed in the subsequent sections.

Physicochemical Data
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling.

Property Value Source

Molecular Formula C₇H₁₃N [1][2]

Molecular Weight 111.19 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor Mild amine-like [1]

Boiling Point 161.2 °C at 760 mmHg [1][2][4]

Flash Point 45.7 °C [1][2][4]

Density 1.092 g/cm³ [1][4]

Vapor Pressure 2.3 mmHg at 25 °C [1]

Solubility Information not available

CAS Number 13375-29-6 [1][2]
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Prerequisite: Engineering Controls and Personal
Protective Equipment (PPE)
Before handling dicyclopropylmethanamine, it is imperative to have the appropriate

engineering controls and personal protective equipment in place. The causality behind these

choices is rooted in the compound's flammability, corrosivity, and toxicity.

Engineering Controls: The First Line of Defense
Fume Hood: All manipulations of dicyclopropylmethanamine that could result in the

generation of vapors must be conducted in a properly functioning chemical fume hood. This

is to minimize the release of flammable and potentially toxic vapors into the laboratory

atmosphere.[5]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors.

[5]

Ignition Source Control: Due to its flammability, all potential ignition sources (e.g., open

flames, hot plates, and spark-producing equipment) must be strictly excluded from the

handling area.[5][6]

Emergency Equipment: An operational safety shower and eyewash station must be readily

accessible in the immediate vicinity of where dicyclopropylmethanamine is handled.

Personal Protective Equipment (PPE): Essential for
Direct Contact
The selection of PPE is critical to protect against the severe skin and eye damage that

dicyclopropylmethanamine can cause.

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

mandatory to protect against splashes.

Hand Protection: Due to the corrosive nature of amines, standard laboratory gloves may not

provide adequate protection. It is recommended to use gloves made of neoprene or butyl

rubber.[7] Always inspect gloves for any signs of degradation or perforation before use.
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Skin and Body Protection: A flame-resistant lab coat worn over long-sleeved clothing and

closed-toe shoes are required. For larger quantities or in situations with a higher risk of

splashing, a chemical-resistant apron or suit should be worn.

Respiratory Protection: In situations where engineering controls may not be sufficient to

maintain exposure below permissible limits, a NIOSH-approved respirator with organic vapor

cartridges is necessary.
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Detailed Protocols for Handling and Storage
Adherence to the following protocols is mandatory to mitigate the risks associated with

dicyclopropylmethanamine.

Laboratory Handling Protocol
Preparation:

Ensure the work area within the fume hood is clean and uncluttered.
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Have a designated waste container for dicyclopropylmethanamine-contaminated

materials.

Verify that a spill kit containing appropriate absorbent material (e.g., vermiculite, sand) is

readily available.

Dispensing:

When transferring the liquid, do so slowly and carefully to avoid splashing.

Use a properly grounded and bonded container and receiving equipment to prevent static

discharge, which could ignite flammable vapors.

Keep the container tightly closed when not in use to minimize the release of vapors.

Post-Handling:

Clean any contaminated surfaces with a suitable solvent, followed by soap and water.

Properly dispose of all contaminated materials, including gloves and absorbent pads, in

the designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Storage Protocol
Improper storage of dicyclopropylmethanamine can lead to degradation of the compound

and create hazardous conditions.

Temperature: Store in a cool, dry, and well-ventilated area.[8]

Container: Keep the container tightly sealed to prevent the escape of vapors and contact

with moisture.

Incompatible Materials: Segregate dicyclopropylmethanamine from incompatible

substances. As an amine, it is incompatible with:

Strong Oxidizing Agents: Can cause a violent reaction.
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Acids and Acid Anhydrides: Can lead to vigorous, exothermic reactions.

Halogenated Compounds: May react violently.

Light: Protect from direct sunlight.

Inert Atmosphere: For long-term storage, it is advisable to store under an inert atmosphere

(e.g., nitrogen or argon) to prevent oxidation.
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Emergency Procedures: A Self-Validating System of
Response
In the event of an emergency, a calm and methodical response is crucial. All personnel

handling dicyclopropylmethanamine must be familiar with these procedures.

Spill Response
Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Assess the Spill: From a safe distance, assess the extent of the spill. If the spill is large,

involves a fire, or you are unsure how to handle it, evacuate the laboratory and call

emergency services.
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Contain the Spill: For small, manageable spills, and only if you are trained to do so, don the

appropriate PPE. Contain the spill using an inert absorbent material such as vermiculite or

sand. Do not use combustible materials like paper towels.

Neutralization (with caution): For small spills, cautious neutralization with a weak acid (e.g.,

citric acid solution) can be considered, but only by trained personnel due to the potential for

heat generation.

Clean-up: Carefully collect the absorbed material into a labeled hazardous waste container.

Decontaminate: Decontaminate the spill area with a suitable solvent and then with soap and

water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Personal Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Fire Response
Small Fires: For a very small fire that can be safely extinguished, use a dry chemical, carbon

dioxide, or alcohol-resistant foam extinguisher. Do not use water, as it may spread the

flammable liquid.

Large Fires: If the fire is large or spreading, activate the fire alarm, evacuate the area, and

call emergency services.
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Waste Disposal
All dicyclopropylmethanamine waste, including empty containers and contaminated

materials, must be disposed of as hazardous waste.[9][10]

Containerize: Collect waste in a clearly labeled, compatible, and sealed container.

Labeling: The label must clearly state "Hazardous Waste" and identify the contents as

"Dicyclopropylmethanamine."

Segregation: Do not mix dicyclopropylmethanamine waste with other incompatible waste

streams.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company, following all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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